Cas no 6810-45-3 (1,7-Heptanediaminium,N1,N1,N1,N7,N7,N7-hexamethyl-)

1,7-Heptanediaminium,N1,N1,N1,N7,N7,N7-hexamethyl- structure
6810-45-3 structure
Product Name:1,7-Heptanediaminium,N1,N1,N1,N7,N7,N7-hexamethyl-
CAS No:6810-45-3
MF:C13H32N2
MW:216.406583786011
CID:504516
PubChem ID:9311
Update Time:2025-04-19

1,7-Heptanediaminium,N1,N1,N1,N7,N7,N7-hexamethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,7-Heptanediaminium,N1,N1,N1,N7,N7,N7-hexamethyl-
    • heptamethonium
    • SCHEMBL8208718
    • N,N,N,N',N',N'-Hexamethyl-1,7-heptanediaminium
    • Bis-1,7-(trimethylammonium)hepyl Dibromide
    • trimethyl-[7-(trimethylazaniumyl)heptyl]azanium
    • DTXSID40872864
    • CHEMBL1199113
    • 1,7-Heptanediaminium, N,N,N,N',N',N'-hexamethyl-
    • 6810-45-3
    • Inchi: 1S/C13H32N2/c1-14(2,3)12-10-8-7-9-11-13-15(4,5)6/h7-13H2,1-6H3/q+2
    • InChI Key: FSXAETDSARHBGO-UHFFFAOYSA-N
    • SMILES: [N+](C)(C)(C)CCCCCCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 216.257
  • Monoisotopic Mass: 216.257
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 2.3
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